Cas no 863101-57-9 (Phenol, 2,2'-(phenylimino)bis-)

• Product Name: Phenol, 2,2'-(phenylimino)bis-
• CAS No: 863101-57-9
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 662043
• PubChem ID: 12331136
• Update Time: 2025-04-19

Phenol, 2,2'-(phenylimino)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-(phenylimino)bis-
• 2-(N-(2-hydroxyphenyl)anilino)phenol
• DTXSID80490581
• bis(2-hydroxyphenyl) phenylamine
• 2,2'-(Phenylazanediyl)diphenol
• 863101-57-9

• Inchi： 1S/C18H15NO2/c20-17-12-6-4-10-15(17)19(14-8-2-1-3-9-14)16-11-5-7-13-18(16)21/h1-13,20-21H
• InChI Key： ISFRAJYXOFZPLH-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N(C1C=CC=CC=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 277.110278721g/mol
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.7Ų